Cas no 2551116-49-3 (2,4,5-tribromo-1-(difluoromethyl)-1H-imidazole)

• Product Name: 2,4,5-tribromo-1-(difluoromethyl)-1H-imidazole
• CAS No: 2551116-49-3
• MF: C₄HBr₃F₂N₂
• MW: 354.77
• MDL: MFCD32874718
• CID: 5092741
• PubChem ID: 154814524
• Update Time: 2025-10-28

2,4,5-tribromo-1-(difluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-​Imidazole, 2,​4,​5-​tribromo-​1-​(difluoromethyl)​-
• 2,4,5-tribromo-1-(difluoromethyl)-1H-imidazole

• MDL： MFCD32874718
• Inchi： 1S/C4HBr3F2N2/c5-1-2(6)11(4(8)9)3(7)10-1/h4H
• InChI Key： VXYWJMIHCRGSIB-UHFFFAOYSA-N
• SMILES： N1(C(Br)=NC(=C1Br)Br)C(F)F

Additional information on 2,4,5-tribromo-1-(difluoromethyl)-1H-imidazole

Comprehensive Overview of 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole (CAS No. 2551116-49-3)

2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole (CAS No. 2551116-49-3) is a halogenated imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tribromo and difluoromethyl functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel antifungal and antimicrobial agents. Its structural features align with current trends in halogenated heterocycles, a class of compounds widely studied for their bioactivity and versatility.

The synthesis of 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole involves multi-step reactions, often starting from commercially available imidazole precursors. The introduction of bromine atoms at the 2, 4, and 5 positions, followed by the incorporation of a difluoromethyl group, requires precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, such as catalytic bromination and solvent-free methodologies, to reduce environmental impact. These innovations address growing concerns about sustainable chemical production, a topic frequently searched by professionals in the field.

One of the most intriguing aspects of 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole is its potential role in medicinal chemistry. The compound's halogen-rich structure is associated with enhanced binding affinity to biological targets, a property highly sought after in the design of small-molecule inhibitors. Recent studies have investigated its utility as a scaffold for kinase inhibitors, a class of therapeutics dominating cancer research. Additionally, its fluorine content aligns with the pharmaceutical industry's focus on fluorinated compounds, which often exhibit improved metabolic stability and bioavailability.

In agrochemical applications, 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole has shown promise as a precursor for crop protection agents. The combination of bromine and fluorine atoms contributes to its potential pesticidal activity, particularly against resistant strains of pathogens. This aligns with global demands for innovative solutions to address food security challenges, a hot topic in scientific and policy discussions. Researchers are also examining its compatibility with precision agriculture technologies, which aim to minimize chemical usage while maximizing efficacy.

The analytical characterization of 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, critical parameters for its intended applications. Recent publications have highlighted the use of computational chemistry tools to predict its physicochemical properties, reflecting the growing integration of in silico approaches in chemical research. This trend resonates with the increasing popularity of AI-driven drug discovery, a frequently searched topic among chemists and data scientists.

From a commercial perspective, 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole remains a niche but growing segment in the fine chemicals market. Suppliers often highlight its high purity grade and custom synthesis options to cater to diverse research needs. The compound's pricing and availability are influenced by factors such as bromine supply chains and regulatory considerations for fluorinated compounds. These aspects are particularly relevant to procurement specialists searching for cost-effective alternatives in chemical sourcing.

Looking ahead, the future of 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole research appears promising. Its structural versatility positions it as a candidate for further exploration in material science, particularly in the development of functional polymers and electronic materials. The compound's ability to participate in various cross-coupling reactions also makes it attractive for catalysis studies. These potential applications align with broader scientific interests in multifunctional materials, a trending search term in academic and industrial circles.

In conclusion, 2,4,5-Tribromo-1-(difluoromethyl)-1H-imidazole (CAS No. 2551116-49-3) represents a fascinating case study in modern heterocyclic chemistry. Its unique combination of halogen atoms and imidazole core continues to inspire innovative applications across multiple disciplines. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in healthcare, agriculture, and advanced materials.